Cas no 1261479-84-8 (2-Amino-5-(2,3-difluorophenyl)isonicotinaldehyde)

• Product Name: 2-Amino-5-(2,3-difluorophenyl)isonicotinaldehyde
• CAS No: 1261479-84-8
• MF: C₁₂H₈F₂N₂O
• MW: 234.201529502869
• CID: 4929399
• Update Time: 2025-07-02

2-Amino-5-(2,3-difluorophenyl)isonicotinaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5-(2,3-difluorophenyl)isonicotinaldehyde

• Inchi： 1S/C12H8F2N2O/c13-10-3-1-2-8(12(10)14)9-5-16-11(15)4-7(9)6-17/h1-6H,(H2,15,16)
• InChI Key： AJMNJSHFWPBDCF-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CC=1C1C=NC(=CC=1C=O)N)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 277
• XLogP3: 1.8
• Topological Polar Surface Area: 56

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 2-Amino-5-(2,3-difluorophenyl)isonicotinaldehyde

Introduction to 2-Amino-5-(2,3-difluorophenyl)isonicotinaldehyde (CAS No. 1261479-84-8)

2-Amino-5-(2,3-difluorophenyl)isonicotinaldehyde, identified by the Chemical Abstracts Service Number (CAS No.) 1261479-84-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of heterocyclic aldehydes, featuring a unique structural framework that includes an isonicotinaldehyde core substituted with an amino group and a 2,3-difluorophenyl moiety. The presence of fluorine atoms in the aromatic ring introduces additional electronic and steric effects, making this molecule a promising candidate for further exploration in drug discovery and molecular design.

The structural features of 2-Amino-5-(2,3-difluorophenyl)isonicotinaldehyde make it an intriguing scaffold for developing novel therapeutic agents. The isonicotinaldehyde moiety is well-known for its biological activity, particularly in the context of antimicrobial and anti-inflammatory applications. The introduction of fluorine atoms at the 2 and 3 positions of the phenyl ring enhances the compound's lipophilicity and metabolic stability, which are critical factors for drug efficacy and bioavailability. Additionally, the amino group provides a site for further functionalization, allowing chemists to tailor the molecule's properties for specific biological targets.

In recent years, there has been growing interest in exploring fluorinated aromatic compounds due to their enhanced binding affinity and resistance to metabolic degradation. Studies have demonstrated that fluorine substitution can significantly alter the pharmacokinetic profile of small molecules, leading to improved therapeutic outcomes. The 2-Amino-5-(2,3-difluorophenyl)isonicotinaldehyde structure exemplifies this trend, as it combines the bioactive isonicotinaldehyde core with fluorinated aromatic residues to create a versatile pharmacophore.

One of the most compelling aspects of this compound is its potential application in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are frequently implicated in various diseases, including cancer and inflammatory disorders. The unique combination of an aldehyde group and fluorinated phenyl ring in 2-Amino-5-(2,3-difluorophenyl)isonicotinaldehyde suggests that it may interact with kinase active sites in a manner that disrupts aberrant signaling cascades. Preliminary computational studies have indicated that this compound could exhibit inhibitory activity against certain kinases by mimicking natural substrates or by inducing conformational changes in the enzyme active site.

Furthermore, the fluorine atoms in the phenyl ring may enhance the compound's ability to cross the blood-brain barrier (BBB), a critical consideration for central nervous system (CNS) drug development. Many CNS therapeutics face challenges related to poor penetration through this barrier, but fluorinated aromatic compounds have shown promise in overcoming such limitations. The structural motifs present in 2-Amino-5-(2,3-difluorophenyl)isonicotinaldehyde could therefore make it a valuable candidate for designing novel neuroactive agents.

Recent advancements in synthetic methodologies have made it increasingly feasible to explore complex molecular architectures like 2-Amino-5-(2,3-difluorophenyl)isonicotinaldehyde. Techniques such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations have enabled chemists to construct fluorinated heterocycles with high precision. These methods have been instrumental in generating libraries of structurally diverse compounds for high-throughput screening (HTS), allowing researchers to rapidly identify hits with promising biological activity.

The aldehyde functionality in 2-Amino-5-(2,3-difluorophenyl)isonicotinaldehyde also provides a reactive handle for further chemical modifications. Aldehydes are versatile intermediates that can undergo condensation reactions with amines or hydrazines to form Schiff bases or hydrazones, respectively. These derivatives often exhibit enhanced biological activity compared to their parent compounds and have been extensively studied as potential therapeutics. By leveraging these chemical transformations, researchers can generate novel analogs of 2-Amino-5-(2,3-difluorophenyl)isonicotinaldehyde with tailored properties for specific applications.

In conclusion, 2-Amino-5-(2,3-difluorophenyl)isonicotinaldehyde (CAS No. 1261479-84-8) represents a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of an isonicotinaldehyde core and fluorinated aromatic residues makes it a promising scaffold for developing kinase inhibitors and other therapeutic agents. The growing interest in fluorinated compounds underscores their importance as pharmacological tools, and this molecule exemplifies how structural innovation can lead to novel drug candidates with improved efficacy and bioavailability.